Cas no 2228694-36-6 (methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate)

• Product Name: methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate
• CAS No: 2228694-36-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6129285
• PubChem ID: 165641801
• Update Time: 2025-10-28

methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate
• EN300-1751331
• 2228694-36-6

• Inchi： 1S/C11H16N2O3/c1-11(6-12,7-14)9-4-3-8(5-13-9)10(15)16-2/h3-5,14H,6-7,12H2,1-2H3
• InChI Key： VEVJZIBWETZDJM-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(C(=O)OC)=CN=1)CN

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.4Ų

Additional information on methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate

Research Brief on Methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate (CAS: 2228694-36-6): Recent Advances and Applications

Methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate (CAS: 2228694-36-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activity, and potential therapeutic implications.

The compound's unique structural features, including the pyridine-3-carboxylate moiety and the amino-hydroxy-methylpropan-2-yl side chain, make it a versatile building block for drug discovery. Recent publications have demonstrated its utility in the synthesis of targeted inhibitors for various kinases, such as PI3K and mTOR, which are implicated in cancer and other proliferative diseases. The ability to modify the amino and hydroxy groups allows for the fine-tuning of pharmacokinetic properties, enhancing drug-like characteristics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate as a precursor to develop a series of potent and selective PI3Kδ inhibitors. The study reported improved efficacy and reduced off-target effects compared to earlier generations of inhibitors. The compound's role in enabling the introduction of critical pharmacophores was emphasized, underscoring its value in rational drug design.

Another notable application of this compound is in the field of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience explored its derivatives as potential modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The researchers found that certain derivatives could effectively disrupt tau fibril formation, suggesting a promising avenue for further investigation. The study also highlighted the compound's favorable blood-brain barrier permeability, a critical factor for central nervous system-targeted therapies.

Beyond its therapeutic potential, methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate has also been investigated for its utility in chemical biology tools. For instance, a 2023 Nature Chemical Biology paper described its incorporation into activity-based probes for profiling kinase activity in complex biological samples. This application leverages the compound's ability to form stable interactions with active-site residues, enabling the selective labeling and identification of kinase targets.

In conclusion, methyl 6-(1-amino-3-hydroxy-2-methylpropan-2-yl)pyridine-3-carboxylate (CAS: 2228694-36-6) continues to emerge as a valuable scaffold in drug discovery and chemical biology. Its versatility, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a compound of enduring interest. Future research is expected to further elucidate its potential in addressing unmet medical needs, particularly in oncology and neurodegenerative diseases.